1-[(Dimethylphosphoryl)methyl]piperazine

• Molecular Formula: C7H17N2OP
• Molecular Weight: 176.20 g/mol
• IUPAC Name: 1-(dimethylphosphorylmethyl)piperazine
• InChI: InChI=1S/C7H17N2OP/c1-11(2,10)7-9-5-3-8-4-6-9/h8H,3-7H2,1-2H3
• InChI Key: IYMUNSAIIAKDRC-UHFFFAOYSA-N
• Canonical SMILES: CP(=O)(C)CN1CCNCC1

Description

1-[(Dimethylphosphoryl)methyl]piperazine is a useful research compound. Its molecular formula is C7H17N2OP and its molecular weight is 176.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To a flask was charged with benzyl 4-((dimethylphosphinoyl)methyl)piperazine-1-carboxylate (200 mg) and 10% palladium on carbon in methanol (20 mL). The mixture was stirred at room temperature under H2 atmosphere. The mixture was filtered through Celite and all solvents were removed under reduced pressure to give a white crystalline solid, which was used without further purification. LCMS ESI(+) m/z: 177 (M+1).

Synthesis routes and methods II

Procedure details

tert-butyl 4-[(dimethylphosphoryl)methyl]piperazine-1-carboxylate (1.01 g, 3.66 mmole) was dissolved in 7 mL of anhydrous dichloromethane. At 0° C., 7 mL of TFA:DCM=1:1 solution was added in 3 portions. The reaction mixture was stirred at this temperature for 15 minutes before another 3.5 mL of TFA was added, and then continued to stir at room temperature for 2 hours. Volatile components were evaporated and yield light yellow oil. The crude mixture was directly carried into next step. MS (LC/MS): 199.2 [M+Na]